Cas no 74188-23-1 (Herbicolin A (9CI))

• Product Name: Herbicolin A (9CI)
• CAS No: 74188-23-1
• MF: C₅₈H₁₀₁N₁₃O₂₀
• MW: 1300.49765563011
• CID: 571207
• PubChem ID: 6438722
• Update Time: 2025-04-19

Herbicolin A (9CI) Chemical and Physical Properties

Names and Identifiers

• Herbicolin A (9CI)
• LogP
• Herbicolin A
• N-[(E)-1-[[12-(3-amino-3-oxopropyl)-3-[3-(diaminomethylideneamino)propyl]-6,21-bis(1-hydroxyethyl)-7,25-dimethyl-18-(2-methylpropyl)-2,5,8,11,14,17,20,23-octaoxo-1-oxa-4,7,10,13,16,19,22-heptazacyclop
• N-[(E)-1-[[12-(3-amino-3-oxopropyl)-3-[3-(diaminomethylideneamino)propyl]-6,21-bis(1-hydroxyethyl)-7,25-dimethyl-18-(2-methylpropyl)-2,5,8,11,14,17,20,23-octaoxo-1-oxa-4,7,10,13,16,19,22-heptazacyclopentacos-24-yl]amino]-1-oxobut-2-en-2-yl]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytetradecanamide
• 74188-23-1

• Inchi： 1S/C58H101N13O20/c1-9-11-12-13-14-15-16-17-18-20-34(90-57-49(81)48(80)47(79)39(29-72)91-57)26-41(76)65-35(10-2)52(84)70-45-33(7)89-56(88)37(21-19-24-62-58(60)61)67-55(87)46(32(6)74)71(8)43(78)28-64-50(82)36(22-23-40(59)75)66-42(77)27-63-51(83)38(25-30(3)4)68-53(85)44(31(5)73)69-54(45)86/h10,30-34,36-39,44-49,57,72-74,79-81H,9,11-29H2,1-8H3,(H2,59,75)(H,63,83)(H,64,82)(H,65,76)(H,66,77)(H,67,87)(H,68,85)(H,69,86)(H,70,84)(H4,60,61,62)/b35-10+
• InChI Key： GMKUYPOKOFFZTR-KJRGEGHNSA-N
• SMILES： O1C(CO)C(C(C(C1OC(CC(N/C(=C/C)/C(NC1C(NC(C(NC(C(NCC(NC(C(NCC(N(C)C(C(C)O)C(NC(C(=O)OC1C)CCC/N=C(\N)/N)=O)=O)=O)CCC(N)=O)=O)=O)CC(C)C)=O)C(C)O)=O)=O)=O)CCCCCCCCCCC)O)O)O

Computed Properties

• Exact Mass: 1299.72858266g/mol
• Monoisotopic Mass: 1299.72858266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 91
• Rotatable Bond Count: 29
• Complexity: 2470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 527Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic glycodepsipeptides